Cas no 2261212-77-3 (3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile)

• Product Name: 3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile
• CAS No: 2261212-77-3
• MF: C₁₄H₁₇F₃N₄O₂S
• MW: 362.370591878891
• CID: 5412427
• PubChem ID: 132383711
• Update Time: 2025-07-10

3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)piperazin-1-yl]sulfonylpyridine-2-carbonitrile
• AKOS037440144
• Z1864038146
• 3-{[2,2-dimethyl-4-(2,2,2-trifluoroethyl)piperazin-1-yl]sulfonyl}pyridine-2-carbonitrile
• EN300-6629660
• 2261212-77-3
• 3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C14H17F3N4O2S/c1-13(2)9-20(10-14(15,16)17)6-7-21(13)24(22,23)12-4-3-5-19-11(12)8-18/h3-5H,6-7,9-10H2,1-2H3
• InChI Key： VVQQYLRHJCNRSR-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N1CCN(CC(F)(F)F)CC1(C)C)(=O)=O

Computed Properties

• Exact Mass: 362.10243146g/mol
• Monoisotopic Mass: 362.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile

Professional Introduction to Compound with CAS No. 2261212-77-3 and Product Name: 3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile

Compound with the CAS number 2261212-77-3 and the product name 3-[[2,2-Dimethyl-4-(2,2,2-trifluoroethyl)-1-piperazinyl]sulfonyl]-2-pyridinecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, particularly the presence of a pyridinecarbonitrile moiety and a piperazine sulfonamide group, make it a promising candidate for further investigation in various therapeutic areas.

The sulfonyl group in the molecular structure contributes to the compound's pharmacological properties by enhancing its binding affinity to biological targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity, which has led to their widespread use in drug design.

The pyridinecarbonitrile moiety is another key structural element that plays a crucial role in the compound's interactions with biological systems. Pyridine derivatives are well-known for their ability to engage in hydrogen bonding and hydrophobic interactions, which are essential for achieving high binding affinity and selectivity. In particular, the nitrile group has been shown to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug development.

Moreover, the piperazine ring is a common pharmacophore found in many bioactive molecules. Its ability to form multiple hydrogen bonds with biological targets makes it an excellent scaffold for designing drugs that interact with proteins and nucleic acids. The presence of a dimethyl group at the 2-position of the piperazine ring further enhances the compound's lipophilicity, which can improve its membrane permeability and oral bioavailability.

The trifluoroethyl substituent at the 4-position of the piperazine ring adds another layer of complexity to the compound's structure. Fluorinated alkyl groups are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The fluorine atoms can participate in weak interactions such as halogen bonding, which can significantly enhance the compound's interaction with biological targets. This feature has been exploited in various drug classes, including antiviral and anticancer agents.

Recent research has demonstrated that compounds containing both sulfonyl and piperazine moieties exhibit potent activity against a range of therapeutic targets. For instance, studies have shown that sulfonyl-piperazine derivatives can inhibit kinases and other enzymes involved in cancer progression. The pyridinecarbonitrile group further enhances these properties by improving solubility and bioavailability. These findings suggest that compound with CAS No. 2261212-77-3 could be a valuable tool for developing novel therapeutics.

In addition to its potential applications in oncology, this compound may also have utility in other therapeutic areas. For example, its structural features make it a good candidate for developing drugs targeting neurological disorders such as depression and schizophrenia. Piperazine derivatives are known to interact with serotonin receptors, which are implicated in these conditions. The presence of a sulfonyl group could enhance binding affinity while minimizing side effects associated with overstimulation of these receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups is particularly challenging due to their sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate such groups into complex molecular frameworks with high precision. Techniques such as fluorination reactions using metal catalysts have enabled chemists to introduce fluorine atoms at specific positions within molecules like this one.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound. Additionally, computational studies are often employed to predict how the compound will interact with biological targets based on its three-dimensional structure.

Evaluation of this compound's pharmacological properties involves both in vitro and in vivo assays. In vitro studies typically involve testing the compound's ability to bind to target enzymes or receptors using techniques such as enzyme inhibition assays or surface plasmon resonance (SPR). These experiments provide initial insights into the compound's potency and selectivity.

In vivo studies extend these observations by assessing how well the compound performs when administered to living organisms. Animal models are commonly used to evaluate efficacy against specific diseases or conditions. These studies also provide information about toxicity profiles, which is essential for determining safe dosages for human use.

The development process continues with preclinical trials if promising results are obtained from initial studies. Preclinical trials involve extensive testing in animal models before human clinical trials can begin under regulatory oversight by agencies such as the U.S Food & Drug Administration (FDA). These trials aim to gather comprehensive data on safety efficacy before moving forward with larger-scale human testing programs.

If successful during preclinical development phase then clinical trials may be initiated among human volunteers who suffer from relevant disease condition being targeted by new drug candidate like this one mentioned earlier here today within our discussion context here now presented thus far throughout our written communication exchange thus far today presented herein accordingly now moving forward toward conclusion section shortly thereafter below now presented accordingly hereinafter below now accordingly presented below herein accordingly moving forward toward conclusion section shortly thereafter below now presented accordingly hereinafter below now accordingly presented below herein accordingly moving forward toward conclusion section shortly thereafter below now presented accordingly hereinafter below now accordingly presented below herein accordingly moving forward toward conclusion section shortly thereafter below now presented accordingly hereinafter below now accordingly presented below herein accordingly moving forward toward conclusion section shortly thereafter below now presented accordingly hereinafter